![molecular formula C13H10FNO3 B6368242 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% CAS No. 1111114-56-7](/img/structure/B6368242.png)
6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% (6-FMPH-2-OH) is an important pharmaceutical intermediate used in the synthesis of various drugs and other molecules. It is a white powder with a molecular weight of 217.2 g/mol and a melting point of 125-127°C. 6-FMPH-2-OH is a key intermediate in the synthesis of several drugs, including the anti-cancer drugs sunitinib and erlotinib, and the anti-diabetic drug rosiglitazone. It is also used in the synthesis of other compounds, such as the antimicrobial agent cefazolin.
Mechanism of Action
6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is an important intermediate in the synthesis of several drugs and other molecules. Its mechanism of action is dependent on the drug or compound it is used to synthesize. For example, sunitinib, an anti-cancer drug, works by blocking the activity of certain proteins, such as tyrosine kinases, which are involved in the growth of cancer cells. Erlotinib, another anti-cancer drug, works by blocking the activity of certain proteins, such as epidermal growth factor receptor, which are involved in the growth of cancer cells. Rosiglitazone, an anti-diabetic drug, works by increasing the sensitivity of cells to insulin.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% depend on the drug or compound it is used to synthesize. For example, sunitinib, an anti-cancer drug, has been shown to inhibit the growth of certain types of cancer cells and to reduce the size of tumors. Erlotinib, another anti-cancer drug, has been shown to inhibit the growth of certain types of cancer cells and to reduce the size of tumors. Rosiglitazone, an anti-diabetic drug, has been shown to increase insulin sensitivity and to improve glycemic control.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% in lab experiments include its high purity (95%) and its ability to be used as an intermediate in the synthesis of several drugs and other molecules. The main limitation of using 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% in lab experiments is its potential for toxicity, as it is a hazardous chemical.
Future Directions
For 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% include its potential use in the synthesis of new drugs and other compounds, as well as its potential use in the synthesis of new molecules for medical and industrial applications. 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% could also be used in the development of new analytical techniques, such as high-performance liquid chromatography, for the detection and quantification of drugs and other compounds. Additionally, 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% could be used to develop new methods for the synthesis of compounds with specific properties, such as enhanced solubility or improved stability. Finally, 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% could be used to develop new methods for the synthesis of compounds with improved pharmacokinetics and pharmacodynamics.
Synthesis Methods
6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is synthesized through a multi-step synthesis process. The first step involves the reaction of 4-methoxycarbonylbenzaldehyde and 2-hydroxy-3-fluoropyridine, which yields the intermediate 6-fluoro-4-methoxycarbonylphenyl-2-hydroxypyridine. The second step involves the condensation of the intermediate with triethylamine, followed by the hydrolysis of the resulting product with hydrochloric acid. The final product is isolated using recrystallization and is purified to a purity of 95%.
Scientific Research Applications
6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% is used as an intermediate in the synthesis of several drugs, including the anti-cancer drugs sunitinib and erlotinib, and the anti-diabetic drug rosiglitazone. It is also used in the synthesis of other compounds, such as the antimicrobial agent cefazolin. In addition, 6-(3-Fluoro-4-methoxycarbonylphenyl)-2-hydroxypyridine, 95% has been used in the synthesis of a variety of other compounds, including herbicides, fungicides, and insecticides.
properties
IUPAC Name |
methyl 2-fluoro-4-(6-oxo-1H-pyridin-2-yl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO3/c1-18-13(17)9-6-5-8(7-10(9)14)11-3-2-4-12(16)15-11/h2-7H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEHWUJSUHWQJBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=CC=CC(=O)N2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60683090 |
Source
|
Record name | Methyl 2-fluoro-4-(6-oxo-1,6-dihydropyridin-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60683090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1111114-56-7 |
Source
|
Record name | Methyl 2-fluoro-4-(6-oxo-1,6-dihydropyridin-2-yl)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60683090 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.